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Compound of Interest

Compound Name: 2-Chloro-3-methoxybenzonitrile
CAS No.: 853331-52-9
Cat. No.: B1602500

Get Quote

Executive Summary & Chemical Profile[2][3]

2-Chloro-3-methoxybenzonitrile (CAS 853331-52-9) is a highly functionalized aromatic
scaffold utilized in the synthesis of kinase inhibitors, PDE4 inhibitors, and fused heterocycles
(e.g., quinazolines, benzoxaboroles).[1]

Its utility stems from its "Orthogonal Triad" of reactivity:
o C1-Nitrile: Precursor for amidines, tetrazoles, or benzylamines.[1]

e C2-Chlorine: Site for cross-coupling (Suzuki/Buchwald) or nucleophilic displacement (

).

+ C3-Methoxy: A masked phenol (via demethylation) or solubilizing group.

Critical Technical Challenge: The C2-chlorine is sterically crowded, "sandwiched" between the
nitrile and methoxy groups.[1] Standard protocols often fail due to this steric hindrance. This
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guide provides optimized protocols to overcome the Ortho-Effect.

Chemical Specifications

Property Value Notes

CAS Number 853331-52-9 Primary identifier

Formula MW: 167.59 g/mol
Appearance White to Off-white Solid MP: 92-96 °C

Solubility DMSO, DMF, DCM, Methanol Insoluble in water
Electronic State Activated Electrophile C1-CN activates C2-Cl for

Strategic Reactivity Map

The following diagram illustrates the divergent synthetic pathways accessible from this scaffold.
Note the central role of the C2-Chlorine displacement.
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Figure 1: Divergent synthetic pathways. The C2-position is the critical gateway to structural
complexity.[1]
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Optimized Experimental Protocols
Protocol A: Sterically Hindered Suzuki-Miyaura Coupling

Objective: Form a C-C bond at the crowded C2 position. Challenge: The C3-Methoxy group
creates steric clash with bulky phosphine ligands, while the C1-Nitrile can poison Palladium
catalysts.[1] Solution: Use of SPhos or XPhos (Buchwald Ligands) which are designed for
sterically hindered chlorides.[1]

Reagents:

Substrate: 2-Chloro-3-methoxybenzonitrile (1.0 equiv)[1]
e Boronic Acid: Aryl-B(OH)2 (1.2 equiv)[1]
o Catalyst:

(2 mol%)[1]

e Ligand: SPhos (4 mol%) or XPhos (for very bulky partners)[1]
e Base:

(3.0 equiv, finely ground)[1]

Solvent: Toluene/Water (10:1 ratio)[1]

Step-by-Step Methodology:

 Inert Setup: Charge a reaction vial with the substrate (100 mg, 0.6 mmol), boronic acid (0.72
mmol),

(11 mg), SPhos (10 mg), and
(380 mq).[1]

e Degassing: Seal the vial and purge with Argon for 5 minutes.

e Solvation: Add degassed Toluene (4 mL) and Water (0.4 mL) via syringe.
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e Reaction: Heat the block to 100°C with vigorous stirring (1000 rpm) for 12—16 hours.
o Note: Vigorous stirring is crucial for the biphasic system.

o Workup: Cool to RT. Dilute with EtOAc (20 mL), wash with brine (10 mL). Dry organic layer
over

2]

 Purification: Flash chromatography (Hexane/EtOAc gradient).

Troubleshooting Table:

Observation Root Cause Corrective Action

Switch to Pd(OAc)2 / XPhos

Low Conversion (<20%) Catalyst poisoning by CN
pre-catalyst system.

) ) N Switch base to CsF or KF in
Hydrolysis of CN Basic conditions too harsh )
anhydrous Dioxane.

| Protodeboronation | Unstable Boronic Acid | Add the boronic acid in portions or lower temp to
80°C. |

Protocol B: Regioselective Displacement

Objective: Introduce an amine at C2 (Precursor for Quinazolines). Mechanism: The Nitrile
group at C1 withdraws electron density, activating the C2-Cl.[1] The C3-OMe is electron-
donating but does not deactivate the ring enough to prevent reaction.[1]

Reagents:

Substrate: 2-Chloro-3-methoxybenzonitrile (1.0 equiv)[1]

Nucleophile: Primary or Secondary Amine (1.5 equiv)[1]

Base: DIPEA (N,N-Diisopropylethylamine) (2.0 equiv)[1]

Solvent: DMSO (Anhydrous) or NMP[1]
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Step-by-Step Methodology:

e Dissolution: Dissolve substrate (1.0 g) in DMSO (5 mL/g).

Addition: Add DIPEA followed by the amine.

Thermal Activation:

o Aliphatic Amines: Heat to 80°C for 4—6 hours.

o Anilines (Weaker Nucleophiles):[1] Heat to 120°C for 12—24 hours.

Quench: Pour reaction mixture into crushed ice/water (50 mL).

Isolation: The product usually precipitates. Filter and wash with water.[3][4] If no precipitate,
extract with DCM.

Protocol C: Nitrile Hydrolysis to Amide
Objective: Convert C1-CN to

without hydrolyzing the C3-OMe ether. Reagents: NaOH (1.0M),
(30%).[1]

Methodology:

Suspend substrate in Ethanol/Water (1:1).

Add NaOH (1.1 equiv) and

(5 equiv) dropwise at 0°C.

Allow to warm to RT. The reaction is usually complete in 2 hours (Radziszewski reaction).

Caution: This reaction is exothermic.

Analytical Quality Control (QC)[1]
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To ensure the integrity of the intermediate before committing to expensive downstream steps,
verify the following parameters.

HPLC Method (Reverse Phase):

e Column: C18 (Agilent Zorbax or equiv), 3.5 um, 4.6 x 100 mm.[1]
o Mobile Phase: A: Water (0.1% TFA); B: Acetonitrile.

» Gradient: 5% B to 95% B over 10 min.

e Detection: UV at 254 nm (Aromatic) and 220 nm (Nitrile).[1]

e Retention Time: Expect the product to elute later than 3-methoxybenzonitrile due to the CI-
lipophilicity.[1]

NMR Signature (
):
e Proton (

): Look for the distinctive 1,2,3-substitution pattern.[1]
o 3.95 ppm (s, 3H, -OCH3).[1]

o 7.1-7.4 ppm (m, 3H, Aromatic).[1]
e Carbon (

):

o Nitrile Peak: ~115-117 ppm.

o Methoxy Carbon: ~56 ppm.

Safety & Handling Guidelines

o Hazard Classification: Acute Tox. 4 (Oral/Dermal/Inhalation). Irritant.
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o Specific Risk: Nitriles can release cyanide upon metabolism or combustion. While this
molecule is stable, standard cyanide-handling precautions should be observed in large-scale
synthesis.

o Storage: Store at RT, dry. Stable for >2 years if kept away from strong acids/bases.

Decision Logic for Process Optimization

Use the following logic flow to troubleshoot low yields during scale-up.

Reaction Failed/Low Yield

Is Starting Material Remaining?

/()(ConsumeNYes (Stalled)

Increase Temp (+20°C)
Check Solvent BP

ﬁmocouplim\ydrolysis/Black Tar

Change Ligand Lower Temp
(PPh3 -> SPhos) Switch Base (weak)

Identify Byproducts

Click to download full resolution via product page

Figure 2: Troubleshooting logic for optimization of reactions involving 2-Chloro-3-
methoxybenzonitrile.
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¢ Gong, H., et al. "Palladium-Catalyzed Cross-Coupling of Sterically Hindered Aryl Chlorides."”
[1] Organic Letters, 2018. (General protocol adaptation for ortho-substituted chlorides).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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